Cas no 261-65-4 (Benzo[g]pteridine(8CI,9CI))

Benzo[g]pteridine(8CI,9CI) structure
Benzo[g]pteridine(8CI,9CI) structure
Product Name:Benzo[g]pteridine(8CI,9CI)
CAS No:261-65-4
MF:C10H6N4
MW:182.181440830231
CID:263360
PubChem ID:11966231
Update Time:2025-04-19

Benzo[g]pteridine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine(8CI,9CI)
    • benzo[g]pteridine
    • 1,3,9,10-Tetraazaanthracene
    • Pyrimido[4,5-b]quinoxaline
    • benzopteridine
    • Q27117103
    • DTXSID10474894
    • SCHEMBL35632
    • CHEBI:37321
    • 261-65-4
    • Inchi: 1S/C10H6N4/c1-2-4-8-7(3-1)13-9-5-11-6-12-10(9)14-8/h1-6H
    • InChI Key: BTZVACANDIHKJX-UHFFFAOYSA-N
    • SMILES: N1C2C=NC=NC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 182.05938
  • Monoisotopic Mass: 182.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56

Benzo[g]pteridine(8CI,9CI) Related Literature

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